Cas no 2229633-86-5 (6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl chloride)

• Product Name: 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl chloride
• CAS No: 2229633-86-5
• MF: C₉H₁₂ClNO₃S
• MW: 249.714480400085
• CID: 5976410
• PubChem ID: 165869555
• Update Time: 2025-10-28

6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl chloride
• EN300-2001892
• [6-(propan-2-yloxy)pyridin-2-yl]methanesulfonyl chloride
• 2229633-86-5

• Inchi： 1S/C9H12ClNO3S/c1-7(2)14-9-5-3-4-8(11-9)6-15(10,12)13/h3-5,7H,6H2,1-2H3
• InChI Key： HPTKCKMKPYJTDS-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=C(N=1)OC(C)C)(=O)=O

Computed Properties

• Exact Mass: 249.0226421g/mol
• Monoisotopic Mass: 249.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.6Ų

Additional information on 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl chloride

6-(Propan-2-yloxy)pyridin-2-ylmethanesulfonyl Chloride (CAS No. 2229633-86-5): Properties, Applications, and Market Insights

6-(Propan-2-yloxy)pyridin-2-ylmethanesulfonyl chloride (CAS No. 2229633-86-5) is a specialized sulfonyl chloride derivative with significant relevance in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique pyridine-based structure and isopropoxy functional group, has garnered attention for its versatile reactivity and potential applications in drug discovery and material science.

The molecular structure of 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl chloride features a sulfonyl chloride moiety attached to a pyridine ring at the 2-position, with an isopropoxy group at the 6-position. This arrangement provides distinct electronic properties that make it valuable for nucleophilic substitution reactions and as a building block for more complex molecules. Researchers particularly value its stability and selectivity in cross-coupling reactions, which aligns with current trends in sustainable chemistry and atom-efficient synthesis.

In pharmaceutical applications, CAS 2229633-86-5 serves as a key intermediate for developing small molecule therapeutics, especially in areas like kinase inhibitors and anti-inflammatory agents. The compound's ability to introduce sulfonamide groups makes it particularly useful in medicinal chemistry, where such functionalities often enhance drug-target interactions. Recent studies highlight its potential in developing next-generation antibiotics, addressing the growing concern about antimicrobial resistance—a hot topic in current medical research.

The material science field has also explored 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl chloride for creating advanced functional materials. Its incorporation into polymers can impart specific properties like improved thermal stability or controlled solubility, making it relevant for applications ranging from organic electronics to specialty coatings. This aligns with the increasing demand for high-performance materials in renewable energy technologies and flexible electronics.

From a synthetic chemistry perspective, 2229633-86-5 offers advantages in regioselective modifications due to the differential reactivity of its functional groups. The sulfonyl chloride group readily reacts with amines to form sulfonamides, while the pyridine nitrogen can participate in coordination chemistry or act as a hydrogen bond acceptor. These properties make it valuable for creating molecular scaffolds in drug discovery programs.

The market for 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl chloride has shown steady growth, driven by increasing R&D investments in pharmaceutical and specialty chemical sectors. Suppliers typically offer this compound with high purity grades (>97%) to meet the stringent requirements of research applications. Current pricing trends reflect its status as a specialty chemical, with costs influenced by raw material availability and custom synthesis demands.

Storage and handling of CAS 2229633-86-5 require standard precautions for reactive organic compounds, including protection from moisture and storage in cool, dry conditions. While not classified as highly hazardous, proper laboratory practices should be followed when working with this material. The compound's stability profile makes it suitable for standard shipping protocols, contributing to its accessibility for researchers worldwide.

Recent innovations in synthetic methodology have improved the production efficiency of 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl chloride, with some manufacturers adopting continuous flow chemistry approaches. These advancements address growing concerns about green chemistry principles and sustainable manufacturing—topics frequently searched by professionals in the chemical industry. The development of more efficient synthetic routes has also made this compound more accessible for academic research and industrial applications.

Analytical characterization of 2229633-86-5 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound shows characteristic signals in 1H NMR (δ 8.0-7.5 ppm for pyridine protons, 4.7 ppm for the methylene group, and 1.4 ppm for the isopropyl methyl groups) that aid in quality control. These analytical aspects are particularly important for researchers searching for compound characterization data or spectroscopic references.

Future prospects for 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl chloride appear promising, with potential expansions into bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development—two rapidly growing areas in chemical biology. Its unique structural features position it well for emerging applications in targeted drug delivery systems and chemical biology probes, addressing current research trends toward precision medicine and molecular therapeutics.

For researchers working with CAS 2229633-86-5, recent literature highlights its utility in parallel synthesis and combinatorial chemistry approaches. The compound's compatibility with various protection-deprotection strategies makes it valuable for constructing diverse molecular libraries—a technique frequently searched by medicinal chemists. This application aligns with the pharmaceutical industry's ongoing need for efficient lead discovery and optimization methods.

In conclusion, 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl chloride represents an important chemical building block with wide-ranging applications in pharmaceutical research and material science. Its unique combination of reactivity, stability, and structural features continues to make it valuable for both academic and industrial research programs. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its relevance in cutting-edge chemical research and development.